Dioxybis(1-methylpropylidene) hydroperoxide Dioxybis(1-methylpropylidene) hydroperoxide Methyl ethyl ketone peroxide is a colorless liquid. Strong irritant to skin and tissue. Used as an initiator for room temperature cure of unsaturated polyester resins.
Brand Name: Vulcanchem
CAS No.: 126-76-1
VCID: VC21015263
InChI: InChI=1S/C8H18O6/c1-5-7(3)9-11-13-14-12-10-8(4)6-2/h7-8H,5-6H2,1-4H3
SMILES: CCC(C)OOOOOOC(C)CC
Molecular Formula: C8H16O4
C8H18O6
Molecular Weight: 210.22 g/mol

Dioxybis(1-methylpropylidene) hydroperoxide

CAS No.: 126-76-1

Cat. No.: VC21015263

Molecular Formula: C8H16O4
C8H18O6

Molecular Weight: 210.22 g/mol

* For research use only. Not for human or veterinary use.

Dioxybis(1-methylpropylidene) hydroperoxide - 126-76-1

Specification

Description Methyl ethyl ketone peroxide is a colorless liquid. Strong irritant to skin and tissue. Used as an initiator for room temperature cure of unsaturated polyester resins.
CAS No. 126-76-1
Molecular Formula C8H16O4
C8H18O6
Molecular Weight 210.22 g/mol
IUPAC Name 2-butan-2-ylperoxyperoxyperoxybutane
Standard InChI InChI=1S/C8H18O6/c1-5-7(3)9-11-13-14-12-10-8(4)6-2/h7-8H,5-6H2,1-4H3
Standard InChI Key WFUGQJXVXHBTEM-UHFFFAOYSA-N
SMILES CCC(C)OOOOOOC(C)CC
Canonical SMILES CCC(C)(OO)OOC(C)(CC)OO
Boiling Point 244 °F at 760 mm Hg (Decomposes) (NIOSH, 2016)
19 °C
244°F (decomposes)
244°F (Decomposes)
Colorform Colorless liquid
Colorless liquid [Note: Explosive decomposition occurs at 230 degrees F].
Flash Point 180 °F (NTP, 1992)
125-200°F for 60% MEKP (open cup)
(oc) 125-200°F (60% MEKP)

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